Cas no 1227955-10-3 (2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine)

• Product Name: 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine
• CAS No: 1227955-10-3
• MF: C₈H₅F₃N₄
• MW: 214.147310972214
• MDL: MFCD12756232
• CID: 4579267
• Update Time: 2025-10-31

2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine
• Pyrimidine, 2-(1H-pyrazol-1-yl)-4-(trifluoromethyl)-

• MDL： MFCD12756232
• Inchi： 1S/C8H5F3N4/c9-8(10,11)6-2-4-12-7(14-6)15-5-1-3-13-15/h1-5H
• InChI Key： YLOOJFWYOHKASQ-UHFFFAOYSA-N
• SMILES： C1(N2C=CC=N2)=NC=CC(C(F)(F)F)=N1

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 336.9±52.0 °C at 760 mmHg
• Flash Point: 157.6±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine

Comprehensive Overview of 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 1227955-10-3)

2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 1227955-10-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyrimidine core substituted with a trifluoromethyl group and a pyrazole moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1227955-10-3 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and material science.

In recent years, the demand for trifluoromethylated compounds like 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine has surged, driven by their enhanced metabolic stability and lipophilicity—key traits in modern medicinal chemistry. Researchers often explore its potential as a kinase inhibitor scaffold or a building block for crop protection agents, aligning with trends in precision agriculture and targeted therapies. The compound’s pyrazole-pyrimidine hybrid structure also makes it a candidate for fluorescence probes and electronic materials, addressing interdisciplinary interests.

Synthetic routes to CAS No. 1227955-10-3 typically involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, with optimization efforts focusing on green chemistry principles—a hot topic in sustainable synthesis. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for end-users in regulated industries. FAQs such as "How to synthesize 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine?" or "Applications of trifluoromethyl pyrimidines in drug design" highlight its technical appeal.

The compound’s stability under physiological conditions has spurred investigations into its bioavailability and structure-activity relationships (SAR). Notably, its logP value and hydrogen-bonding capacity are frequently discussed in forums on ADME/Tox prediction, reflecting industry needs for predictive modeling tools. Patent literature reveals its use in anticancer and antiviral prototypes, though detailed mechanisms remain proprietary.

From an industrial perspective, scalability and cost-efficiency of 1227955-10-3 production are debated among process chemists. Innovations like flow chemistry and catalytic recycling are being tested to address these challenges. Meanwhile, suppliers emphasize batch-to-batch consistency and regulatory compliance, responding to queries like "Where to buy high-purity 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine?"—a common search intent.

In summary, 2-(1H-Pyrazol-1-yl)-4-(trifluoromethyl)pyrimidine (CAS No. 1227955-10-3) exemplifies the intersection of synthetic innovation and applied science. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—ensure its continued prominence in research and commercial catalogs. As interest in fluorinated heterocycles grows, this compound will likely remain a focal point for both academic and industrial R&D.